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Compound of Interest

Compound Name:
4-Bromo-3,3-dimethylbutanoic

acid

Cat. No.: B1524003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of 4-Bromo-3,3-dimethylbutanoic acid, a

halogenated carboxylic acid with potential applications in organic synthesis and medicinal

chemistry. This guide covers its chemical structure, physicochemical properties, potential

synthetic routes, and reactivity profile, offering valuable insights for its utilization as a chemical

intermediate and building block in the development of novel compounds.

Chemical Structure and Identification
4-Bromo-3,3-dimethylbutanoic acid is a carboxylic acid derivative characterized by a butane

chain with a bromine atom at the fourth position and two methyl groups at the third position.

The presence of a quaternary carbon (C3) bearing two methyl groups introduces significant

steric hindrance around the C-Br bond, which is a key determinant of its chemical reactivity.
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acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

